(E)-ethyl 3-(pyridin-2-yl)acrylate
Overview
Description
“(E)-ethyl 3-(pyridin-2-yl)acrylate” is a chemical compound with the molecular formula C10H11NO2 . It is also known by other names such as ethyl (E)-3-pyridin-2-ylprop-2-enoate and ethyl (2E)-3- (pyridin-2-yl)prop-2-enoate . This compound is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of “(E)-ethyl 3-(pyridin-2-yl)acrylate” consists of a pyridin-2-yl group attached to an acrylate ester . The InChI code for this compound is 1S/C10H11NO2/c1-2-13-10(12)7-6-9-5-3-4-8-11-9/h3-8H,2H2,1H3/b7-6+ .
Scientific Research Applications
Photophysical Behavior Analysis
The compound has been used in the study of photophysical behavior of organic molecules . The rich photophysical behavior of 3-(pyridin-2-yl)triimidazotriazine (TT-Py) organic molecule, which includes excitation-dependent fluorescence and phosphorescence under ambient conditions in both blended films and the crystalline phase, was investigated .
Catalyst for Transfer Hydrogenation
A water-soluble Pd(II) complex of N′-(pyridin-2-yl)propane-1,3-diamine modified β-cyclodextrin (Pd(II)@PyPDA:β-CD) was synthesized and used as a homogeneous, ecofriendly, and reusable catalyst for transfer hydrogenation of aromatic ketones to secondary alcohols . This catalyst is reused five times with only a small decrease in its catalytic activity .
Synthesis of Metal Complexes
The compound has been used in the synthesis of metal complexes. For example, complexes of formulae [Fe 2 ( L) 2 Cl 4], [Co 2 ( L) 2 Cl 4] and [Ni ( L) 2 Cl 2 ]·CH 2 Cl 2 were synthesized from the reactions of the L ligand ( L = 1-chloro-3- (pyridin-2-yl)imidazo [1,5-a]pyridine) with chloride salts of Fe II, Co II, and Ni II ions under solvothermal conditions .
Antimicrobial Activity
Thiophene derivatives derived from ethyl (E)-3-pyridin-2-ylprop-2-enoate have been studied for their antimicrobial activity .
properties
IUPAC Name |
ethyl (E)-3-pyridin-2-ylprop-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c1-2-13-10(12)7-6-9-5-3-4-8-11-9/h3-8H,2H2,1H3/b7-6+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KLWMOCBNXFKZOS-VOTSOKGWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=CC1=CC=CC=N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C/C1=CC=CC=N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-ethyl 3-(pyridin-2-yl)acrylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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